Cas no 2680778-88-3 (2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid)

• Product Name: 2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid
• CAS No: 2680778-88-3
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 5649613
• PubChem ID: 165909852
• Update Time: 2025-06-15

2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680778-88-3
• 2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro[4.5]decan-3-yl}acetic acid
• EN300-28280031
• 2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid

• Inchi： 1S/C11H16N2O5/c1-8(14)12-4-2-11(3-5-12)7-13(6-9(15)16)10(17)18-11/h2-7H2,1H3,(H,15,16)
• InChI Key： DWWCHJTYOXEETK-UHFFFAOYSA-N
• SMILES： O1C(N(CC(=O)O)CC21CCN(C(C)=O)CC2)=O

Computed Properties

• Exact Mass: 256.10592162g/mol
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid

Research Briefing on 2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid (CAS: 2680778-88-3)

In recent years, the compound 2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid (CAS: 2680778-88-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative exhibits unique structural and pharmacological properties, making it a promising candidate for drug development. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, with particular emphasis on the spirocyclization step, which is critical for achieving the desired stereochemistry. The compound's structural complexity, featuring both acetyl and carboxylic acid functional groups, allows for versatile interactions with biological targets.

Pharmacological evaluations have revealed that 2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid exhibits notable activity against a range of enzymes and receptors. Preliminary in vitro studies suggest its potential as an inhibitor of key inflammatory mediators, such as cyclooxygenase-2 (COX-2), which could position it as a novel anti-inflammatory agent. Additionally, its spirocyclic core has shown affinity for certain G-protein-coupled receptors (GPCRs), hinting at possible applications in neurological disorders.

Recent in vivo studies have further explored the compound's pharmacokinetic profile. Data indicate moderate bioavailability and a favorable half-life, though challenges remain in optimizing its metabolic stability. Researchers are investigating prodrug strategies and formulation enhancements to address these limitations. The compound's low toxicity profile in animal models underscores its potential for clinical translation.

Beyond its immediate therapeutic potential, 2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid is also being studied for its role in chemical biology. Its unique structure serves as a scaffold for designing probes to study enzyme mechanisms and protein-ligand interactions. This dual utility—both as a drug candidate and a research tool—highlights its versatility in the field.

In conclusion, 2-{8-acetyl-2-oxo-1-oxa-3,8-diazaspiro4.5decan-3-yl}acetic acid represents a compelling area of research with broad implications for drug discovery and chemical biology. Ongoing studies aim to elucidate its mechanism of action, refine its synthetic accessibility, and explore its therapeutic potential in disease models. As the body of evidence grows, this compound may emerge as a cornerstone in the development of next-generation pharmaceuticals.